N-(4-acetamidophenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-(4-acetamidophenyl)-3-methoxy-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C14H16N4O3/c1-9(19)15-10-4-6-11(7-5-10)16-13(20)12-8-18(2)17-14(12)21-3/h4-8H,1-3H3,(H,15,19)(H,16,20)
• InChI Key: GMJSAEJYTNKFEX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C2=CN(N=C2OC)C
• Molecular Formula: C14H16N4O3
• Molecular Weight: 288.30 g/mol

Description

N-(4-acetamidophenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide, also known as AM251, is a selective antagonist of the cannabinoid receptor CB1. It was first synthesized in 1999 by Pfizer as a potential treatment for obesity and other metabolic disorders. AM251 has since been widely used in scientific research to study the endocannabinoid system and its role in various physiological processes.

Scientific Research Applications

Synthesis and Characterization

N-(4-acetamidophenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide is part of a broader class of compounds synthesized for their potential biological activities. For instance, the synthesis and characterization of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives have been described. These compounds were synthesized through reactions involving N-(aryl)-2-cyano-3-[(4-methoxyphenyl)amino]-3-(methylthio)acrylamides with hydrazine hydrate in ethanol, leading to the formation of pyrazolo[1,5-a]pyrimidine derivatives with established structures based on elemental analysis and spectral data (Hassan, Hafez, & Osman, 2014).

Cytotoxicity Evaluation

These synthesized compounds have been evaluated for their cytotoxic activity against various cancer cell lines. For example, the in vitro cytotoxic activity of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases against human cancer cell lines (colon HCT116, lung A549, breast MCF-7, and liver HepG2) was investigated, revealing significant cytotoxic effects and establishing a structure-activity relationship (Hassan, Hafez, Osman, & Ali, 2015).

Antibacterial Evaluation

N-substituted 3-amino-5-hydroxy-4-phenyl-1H-pyrazole-1-carboxamide derivatives were prepared and evaluated as potential antimicrobial agents. A specific compound in this series showed high activity against various strains of Staphylococcus aureus, including methicillin-sensitive and methicillin-resistant strains, indicating its potential as an antibacterial agent (Pitucha, Kosikowska, Urszula, & Malm, 2011).

Pharmacological Evaluation

Another study focused on the computational and pharmacological evaluation of heterocyclic 1,3,4-oxadiazole and pyrazole novel derivatives for their toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. This comprehensive evaluation revealed compounds with moderate inhibitory effects in all assays, highlighting the multifaceted pharmacological potential of these compounds (Faheem, 2018).